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Compound of Interest

Compound Name: Hexafluoroisopropyl methyl ether

Cat. No.: B150346 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Hexafluoroisopropyl methyl ether (HFIPME), a fluorinated ether, is emerging as a valuable

solvent for a wide range of organic reactions. Its unique combination of properties, including

high polarity, low nucleophilicity, and excellent thermal and chemical stability, makes it an

attractive alternative to more conventional solvents. This document provides detailed

application notes and protocols for the use of HFIPME in various organic transformations,

compiled to aid researchers in leveraging its benefits for enhanced reactivity, selectivity, and

process efficiency.

Physicochemical Properties of Hexafluoroisopropyl
Methyl Ether
Understanding the physical and chemical characteristics of HFIPME is crucial for its effective

application. A summary of its key properties is presented in Table 1. The high electronegativity

of the fluorine atoms leads to a low electron density on the ether oxygen, resulting in reduced

basicity and nucleophilicity. Its high density facilitates phase separation, and its relatively low

boiling point allows for easy removal post-reaction.[1][2][3][4]
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Property Value Reference

CAS Number 13171-18-1 [1][2]

Molecular Formula C₄H₄F₆O [1][2]

Molecular Weight 182.07 g/mol [1][2]

Appearance Colorless liquid [1][2]

Boiling Point 50-62 °C (122-143.6 °F) [1]

Melting Point -75 °C (-103 °F) [1]

Density
1.39 - 1.6 g/mL at 25 °C (77

°F)
[1][4]

Refractive Index 1.28 [3]

Solubility
Soluble in most organic

solvents; low solubility in water.
[1]

Stability
Chemically stable under

normal conditions.
[1]

Incompatibilities
Strong oxidizing agents and

strong bases.
[1]

Synthesis of Hexafluoroisopropyl Methyl Ether
Several methods for the synthesis of HFIPME have been reported. A common approach

involves the methylation of hexafluoroisopropanol.

Protocol 2.1: Synthesis via Methylation with Methyl
Carbonate
This method utilizes the environmentally benign reagent methyl carbonate.[5]

Reaction Scheme:
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Caption: Synthesis of HFIPME from Hexafluoroisopropanol and Methyl Carbonate.

Experimental Protocol:

To a suitable reactor, add hexafluoroisopropanol, methyl carbonate, and an alkali catalyst.

Heat the reaction mixture to a temperature between 100 and 300 °C for a period of 0.5 to 10

hours.[5]

After the reaction is complete, cool the mixture.

Filter the mixture to remove the catalyst.

Distill the filtrate to obtain pure hexafluoroisopropyl methyl ether.[5]

Protocol 2.2: Synthesis via Williamson Ether Synthesis
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This classic method can also be employed for the synthesis of HFIPME.[6]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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